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Compound of Interest

Compound Name: 2-Ethoxyhexanoic acid

Cat. No.: B12288228

Get Quote

Executive Summary & Strategic Utility
2-Ethoxyhexanoic acid is a valuable chiral synthon, primarily utilized in the development of

metabolic disease therapeutics (e.g., PPAR agonists) and as a lipophilic bioisostere for

-hydroxy acids.

In drug design, the introduction of an

-ethoxy group serves two critical functions:

Metabolic Stability: Unlike the

-hydroxy group, the

-ethoxy ether linkage is resistant to rapid oxidation by alcohol dehydrogenases and
conjugation by glucuronosyltransferases, significantly extending the terminal half-life (

) of the parent molecule.

Lipophilicity Modulation: The hexyl chain combined with the ethoxy moiety increases the
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, facilitating membrane permeability and hydrophobic pocket occupancy in nuclear receptors
(e.g., PPAR

/

).

This guide provides validated protocols for the synthesis and chiral resolution of 2-
ethoxyhexanoic acid to obtain high optical purity (

ee), a requirement for regulatory compliance in chiral drug development.

Chemical Profile & Handling
Property Specification

IUPAC Name 2-Ethoxyhexanoic acid

CAS Number 100249-59-0

Molecular Formula

Molecular Weight 160.21 g/mol

Physical State Colorless to pale yellow liquid

Solubility
Soluble in EtOH, DCM, EtOAc; Sparingly

soluble in water

Chiral Center C2 (Alpha-carbon)

Storage
Inert atmosphere (

), 2–8°C

Synthesis & Resolution Strategy
The most robust route to enantiopure 2-ethoxyhexanoic acid involves the synthesis of the

racemate followed by Enzymatic Kinetic Resolution (EKR). While classical chemical resolution

(crystallization with chiral amines) is possible, EKR using Candida antarctica Lipase B (CALB)

offers superior scalability and atom economy for this specific substrate.

Logical Workflow (DOT Diagram)
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Figure 1: Chemoenzymatic workflow for accessing enantiopure (S)-2-ethoxyhexanoic acid.

Experimental Protocols
Protocol A: Synthesis of Racemic 2-Ethoxyhexanoic
Acid
Rationale: Direct displacement of

-bromo acids by alkoxides is efficient but requires control of temperature to prevent elimination
to the

-unsaturated acid.

Reagents:

2-Bromohexanoic acid (1.0 eq)

Sodium ethoxide (2.2 eq, 21% wt in ethanol)

Ethanol (anhydrous)

Procedure:

Setup: Charge a round-bottom flask with anhydrous ethanol and cool to 0°C under nitrogen.

Addition: Add Sodium ethoxide solution dropwise.

Reaction: Slowly add 2-bromohexanoic acid (1.0 eq) dropwise, maintaining internal

temperature
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.

Critical Step: The first equivalent deprotonates the carboxylic acid; the second effects the

displacement.

Reflux: Warm to room temperature, then reflux for 4 hours.

Workup: Concentrate ethanol in vacuo. Dissolve residue in water. Acidify with 1M HCl to pH

1.

Extraction: Extract with Ethyl Acetate (3x). Dry combined organics over

and concentrate.

Purification: Distillation under reduced pressure or use crude for esterification.

Protocol B: Enzymatic Kinetic Resolution
(Recommended)
Rationale: Lipases like CALB (Novozym 435) exhibit high enantioselectivity (

) for

-substituted esters. The enzyme preferentially hydrolyzes the (S)-enantiomer of the ester to the
acid, leaving the (R)-ester intact.

Reagents:

Racemic Ethyl 2-ethoxyhexanoate (prepared from Protocol A via standard Fischer

esterification)

Candida antarctica Lipase B (immobilized, e.g., Novozym 435)

Phosphate Buffer (0.1 M, pH 7.0)

Acetone (co-solvent, optional)

Procedure:
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Emulsification: Suspend Racemic Ethyl 2-ethoxyhexanoate (10 g) in Phosphate Buffer (100

mL). Vigorous stirring is required as the ester is lipophilic.

Note: If solubility is poor, add 5-10% Acetone.[1]

Enzyme Addition: Add Novozym 435 (10-20% w/w relative to substrate).

Incubation: Stir at 30°C. Monitor pH; the release of free acid will drop the pH. Maintain pH

7.0 by automatic titration with 1M NaOH (pH-stat method).

Monitoring: Monitor conversion by GC or HPLC. Stop reaction at 40-45% conversion to

ensure high optical purity of the product acid (kinetic trade-off).

Separation:

Filter off the immobilized enzyme (can be recycled).

Adjust filtrate to pH 8.5 (basic).

Extract 1 (R-Ester): Extract the aqueous phase with Methyl tert-butyl ether (MTBE). The

organic layer contains the unreacted (R)-Ethyl 2-ethoxyhexanoate.[1]

Extract 2 (S-Acid): Acidify the remaining aqueous phase to pH 1.0 with HCl. Extract with

Ethyl Acetate. The organic layer contains the chiral (S)-2-Ethoxyhexanoic acid.[1]

Analysis: Determine enantiomeric excess (ee%) using Chiral HPLC.

Quality Control & Analytical Methods
To validate the success of the resolution, specific chiral chromatography conditions are

required.

Method: Chiral HPLC Column: Chiralcel OD-H or Chiralpak AD-H (Daicel) Mobile Phase:

Hexane : Isopropanol : Trifluoroacetic acid (98 : 2 : 0.1) Flow Rate: 0.5 mL/min Detection: UV

@ 210 nm (low absorption due to lack of chromophore; derivatization with benzyl bromide may

be required for higher sensitivity).
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Analyte Retention Time (Approx)

(R)-Ethyl 2-ethoxyhexanoate 6.5 min

(S)-Ethyl 2-ethoxyhexanoate 8.2 min

(S)-2-Ethoxyhexanoic acid 12.5 min

Note: Retention times vary by column age and exact mobile phase composition. Run racemate

standard first.

Application in Drug Design (Case Study: PPAR
Agonists)
The structure of 2-ethoxyhexanoic acid mimics the "head group" of glitazar-class drugs (e.g.,

Tesaglitazar).

Coupling Protocol (General): To incorporate this building block into a larger scaffold (e.g., an

amine or phenol):

Activation: Convert (S)-2-ethoxyhexanoic acid to its acid chloride using Oxalyl

Chloride/DMF (cat.) in DCM.

Coupling: React the acid chloride with the target nucleophile (e.g., a tyrosine derivative) in

the presence of Pyridine or TEA.

Stereochemistry: The

-alkoxy center is generally configurationally stable under standard amide coupling conditions,
unlike

-amino acids which are more prone to racemization via oxazolone formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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